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Compound of Interest

Compound Name: Rhenium(III) chloride

Cat. No.: B087396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the history, discovery, synthesis, and

properties of Rhenium Trichloride (ReCl₃). It is intended to serve as a technical resource,

offering detailed experimental protocols and structured data for easy reference and

comparison.

History and Discovery
The journey of Rhenium Trichloride begins shortly after the discovery of the element Rhenium

itself. Rhenium was first isolated in 1925 by German scientists Walter Noddack, Ida Tacke, and

Otto Berg.[1] This discovery filled a gap in the periodic table and opened a new chapter in

inorganic chemistry.

Just a few years later, in 1932, Rhenium Trichloride (ReCl₃) was first synthesized and identified

by Geilmann, Wrigge, and Biltz.[2] Their work established the existence of this lower oxidation

state chloride, which would later be recognized for its fascinating structural chemistry. The

compound is notable in the history of inorganic chemistry as an early example of a metal

cluster compound featuring direct metal-metal bonds.[1]

Physicochemical and Structural Properties
Rhenium Trichloride is a dark red, crystalline, and hygroscopic solid that is non-volatile under

standard conditions.[1][2] It is insoluble in many ordinary solvents and hydrolyzes in water to
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form hydrated rhenium(III) oxide (Re₂O₃·xH₂O).[1] A key characteristic is its thermal

decomposition at approximately 500 °C.[1]

Quantitative Data Summary
The physical, crystallographic, and thermodynamic properties of Rhenium Trichloride are

summarized in the tables below for quick reference.

Table 1: Physical and Chemical Properties of Rhenium Trichloride

Property Value Citations

Molecular Formula
ReCl₃ (Exists as the trimer,

Re₃Cl₉)
[1][2]

Molar Mass 292.57 g/mol [1][2]

Appearance
Dark red, crystalline, non-

volatile solid
[1][2]

Density 4.8 g/cm³ (4800 kg/m ³) [1][2]

Decomposition Point ~500 °C (932 °F; 773 K) [1]

Solubility in Water
Hydrolyzes to form

Re₂O₃·xH₂O
[1][2]

Solubility in Organic Solvents
Soluble in acetone, methanol,

and acetic acid
[2]

CAS Number 13569-63-6 [1][2]

Table 2: Crystallographic Data for Trirhenium Nonachloride (Re₃Cl₉)
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Parameter Value Citations

Crystal System Trigonal (Rhombohedral) [1][3]

Space Group R-3m (No. 166) [1][3]

Lattice Constants a = 10.29 Å, c = 21.62 Å [3]

α = 90°, β = 90°, γ = 120° [3]

Unit Cell Volume 1983.47 Å³ [3]

Molecular and Crystal Structure
The fundamental structural unit of Rhenium Trichloride is the trimeric cluster Re₃Cl₉.[2] As

determined by X-ray crystallography, this cluster features a triangle of rhenium atoms

connected by direct Re-Re bonds.[1] The structure is composed of Re₃Cl₁₂ subunits where

each Re₃Cl₉ cluster is further linked to adjacent clusters through three bridging chloride

ligands, forming extended two-dimensional sheets.[1][3] Within each Re₃Cl₉ unit, each rhenium

atom is coordinated to one terminal chloride, two bridging chlorides within the cluster, and two

other rhenium atoms.

Caption: 2D representation of the core Re₃Cl₉ cluster unit.

Synthesis of Rhenium Trichloride
Several methods have been established for the synthesis of Rhenium Trichloride. The most

efficient and common method is the thermal decomposition of Rhenium Pentachloride (ReCl₅).

[1][2] Other routes include the reaction of rhenium powder with sulphuryl chloride and the

thermal decomposition of hexachlororhenate(IV) salts.[1][2] The chemical reactivity of the

resulting ReCl₃ can vary; material that is purified by vacuum sublimation at 500 °C is found to

be comparatively unreactive.[1][2]
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Caption: Primary synthetic routes for Rhenium Trichloride (Re₃Cl₉).

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of Rhenium Trichloride.

This procedure is adapted from the checked synthesis reported in Inorganic Syntheses.[4] It is

the most efficient method for producing Rhenium Trichloride.[1][2]

Materials and Equipment:

Rhenium Pentachloride (ReCl₅)

High-purity Nitrogen (N₂) gas supply

Hard glass (e.g., Pyrex or Jena) combustion tube with multiple bulbs or sections

Tube furnace capable of reaching at least 500 °C

Gas flow regulators and bubblers

Schlenk line or glove box for handling air-sensitive materials

Procedure:
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Apparatus Setup: A hard glass combustion tube, similar to that used for the preparation of

ReCl₅, is employed. The tube should be designed to allow for sublimation from one section

to another.

Loading: The previously synthesized Rhenium Pentachloride is loaded into the first section

or bulb of the combustion tube under an inert atmosphere (e.g., inside a glove box) to

prevent hydrolysis.

Inerting: The loaded tube is connected to a nitrogen gas line. The entire system is thoroughly

purged with a steady stream of dry nitrogen to remove all traces of air and moisture.

Decomposition: The section containing the ReCl₅ is heated cautiously with the tube furnace

while maintaining a rapid stream of nitrogen. The ReCl₅ is a brown solid that will produce

brown fumes upon heating.[4]

Separation: As the temperature increases, a portion of the unreacted ReCl₅ will sublime and

move downstream into the next, cooler section of the tube. The ReCl₅ decomposes, leaving

behind a residue of dark red Rhenium Trichloride.

Completion: The decomposition is considered complete when the evolution of brown fumes

of ReCl₅ ceases. The residual Rhenium Trichloride will appear as a dark red solid.

Sublimation (Optional Purification): The Rhenium Trichloride itself can be sublimed at a much

higher temperature, producing a characteristic green vapor.[4] However, attempts to purify

ReCl₃ by sublimation at atmospheric pressure can lead to further decomposition.[4] For a

less reactive product, vacuum sublimation at 500 °C is recommended.[1]

Cooling and Collection: Once the reaction is complete, the furnace is turned off, and the

combustion tube is allowed to cool to room temperature under a continuous flow of nitrogen.

The crude Rhenium Trichloride product can then be removed from the tube inside a glove

box.

Yield: The yield is dependent on the complete decomposition of the starting pentachloride.

This method provides an alternative route starting from the elemental metal.[1][2]

Materials and Equipment:
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Rhenium metal powder

Sulphuryl chloride (SO₂Cl₂), distilled

Optional: Anhydrous Aluminum Chloride (AlCl₃) as a catalyst

Reaction vessel (e.g., three-necked flask) with a reflux condenser and gas inlet/outlet

Heating mantle

Inert atmosphere supply (Argon or Nitrogen)

Procedure:

Setup: Assemble the reaction flask with the reflux condenser under an inert atmosphere.

Reactants: Suspend rhenium powder in an excess of freshly distilled sulphuryl chloride in the

reaction flask. If used, a catalytic amount of AlCl₃ can be added.

Reaction: Heat the mixture to reflux. The reaction progress can be monitored by the

consumption of the metallic rhenium powder.

Isolation: After the reaction is complete (typically several hours), the mixture is cooled. The

excess sulphuryl chloride is removed by distillation under reduced pressure.

Purification: The resulting solid crude product is washed with a dry, non-coordinating solvent

to remove any soluble impurities and then dried under vacuum.

Applications in Research and Drug Development
Rhenium Trichloride is primarily used as a versatile starting material and precursor for the

synthesis of a wide range of organometallic and coordination complexes of rhenium.[2][5] Its

unique cluster structure and reactivity make it a valuable building block in academic and

industrial research. While direct applications in drug development are not common, the rhenium

complexes synthesized from ReCl₃ are investigated for various purposes, including catalysis

and materials science, which can have indirect relevance to the pharmaceutical industry

through the development of new synthetic methodologies.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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